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Compound of Interest

Compound Name: gamma-Octalactone

Cat. No.: B087194 Get Quote

A comprehensive comparison of the odor thresholds of the enantiomers of gamma-
octalactone, (R)-(-)-gamma-octalactone and (S)-(+)-gamma-octalactone, reveals significant

differences in their sensory perception. This guide provides quantitative data, experimental

methodologies, and a visualization of the relevant biological pathway for researchers,

scientists, and professionals in drug development.

Odor Threshold Comparison
The sensory perception of the two enantiomers of gamma-octalactone differs significantly,

with the (S)-(+)-enantiomer possessing a lower odor threshold, indicating it is more potent than

the (R)-(-)-enantiomer. The odor threshold values for each enantiomer, as determined in a dry

red wine medium, are presented in the table below.

Enantiomer Odor Threshold (µg/L)

(R)-(-)-gamma-octalactone 238[1]

(S)-(+)-gamma-octalactone 135[1]

Experimental Protocols
The determination of the odor thresholds for the gamma-octalactone enantiomers was

conducted using a standardized sensory analysis methodology.
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Methodology: ASTM method E 679[1][2]

This standard practice outlines the determination of odor and taste thresholds by a forced-

choice ascending concentration series method of limits.[3][4][5]

Experimental Details:

Sensory Panel: The evaluation was performed by a panel of 25 members.[1][2]

Medium: The odor thresholds were determined in a "bag in a box" dry red wine.[1][2]

Procedure: In this method, panelists are presented with a series of samples in increasing

concentrations. At each concentration level, they are given three samples, two of which are

blanks (the medium only) and one contains the odorant. The panelist's task is to identify the

sample that is different. The threshold is determined as the concentration at which the

substance can be reliably detected.

Olfactory Signaling Pathway
The perception of odorants like the gamma-octalactone enantiomers is initiated by the

interaction of these molecules with olfactory receptors in the nasal cavity. This interaction

triggers a cascade of intracellular events, leading to the transmission of a signal to the brain,

which is then interpreted as a specific scent. The diagram below illustrates the key steps in this

signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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